Cas no 154493-59-1 ([1,1'-Biphenyl]-4-carbonitrile,4'-(hydroxymethyl)-)

[1,1'-Biphenyl]-4-carbonitrile,4'-(hydroxymethyl)- structure
154493-59-1 structure
Product Name:[1,1'-Biphenyl]-4-carbonitrile,4'-(hydroxymethyl)-
CAS No:154493-59-1
MF:C14H11NO
MW:209.243243455887
CID:106598
PubChem ID:20100328
Update Time:2025-04-18

[1,1'-Biphenyl]-4-carbonitrile,4'-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-carbonitrile,4'-(hydroxymethyl)-
    • 4-(4-CYANOPHENYL)BENZYL ALCOHOL
    • 4-[4-(hydroxymethyl)phenyl]benzonitrile
    • (4'-cyanobiphenyl-4-yl)-methanol
    • [1,1'-Biphenyl]-4-carbonitrile,4'-(hydroxymethyl)
    • 4'-(Hydroxymethyl)[1,1'-biphenyl]-4-carbonitrile
    • 4'-(hydroxymethyl)-4-biphenylcarbonitrile
    • 4'-(hydroxymethyl)biphenyl-4-carbonitrile
    • 4'-cyano-4-biphenylmethanol
    • 4-Cyano-4'-hydroxymethyl-biphenyl
    • AKOS004116934
    • 4'-(Hydroxymethyl)-[1,1'-biphenyl]-4-carbonitrile
    • 154493-59-1
    • DTXSID90602537
    • AT22111
    • SCHEMBL3236728
    • BB 0224075
    • MDL: MFCD00610054
    • Inchi: 1S/C14H11NO/c15-9-11-1-5-13(6-2-11)14-7-3-12(10-16)4-8-14/h1-8,16H,10H2
    • InChI Key: WDMHWDWTHUDKGG-UHFFFAOYSA-N
    • SMILES: OCC1C=CC(=CC=1)C1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 209.08400
  • Monoisotopic Mass: 209.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • PSA: 44.02000
  • LogP: 2.71758

[1,1'-Biphenyl]-4-carbonitrile,4'-(hydroxymethyl)- Pricemore >>

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